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Compound of Interest

Compound Name:
O-Acetyl-L-homoserine

hydrochloride

Cat. No.: B015098 Get Quote

O-Acetyl-L-homoserine Hydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

relevant experimental protocols for O-Acetyl-L-homoserine hydrochloride. This compound is

a key intermediate in the biosynthesis of L-methionine and serves as a versatile synthon for the

synthesis of L-Homoserine peptides.[1][2][3]

Chemical Properties and Structure
O-Acetyl-L-homoserine hydrochloride is the hydrochloride salt of the O-acetylated form of L-

homoserine.[4] It is typically a white to off-white or pale brown solid.[5][6]

Physicochemical Properties
The key physicochemical properties of O-Acetyl-L-homoserine hydrochloride are

summarized in the table below for easy reference and comparison.
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Property Value References

CAS Number 250736-84-6 [1][4][5][7]

Molecular Formula C₆H₁₂ClNO₄ [4][5][8]

Molecular Weight 197.62 g/mol [1][4][5]

Appearance Off-white to pale brown solid [5][6]

Melting Point 131-138 °C [5]

Solubility

Slightly soluble in methanol

and water. Sparingly soluble in

DMSO and PBS (pH 7.2).

[5][6][7][9]

Purity ≥95% or ≥98% [1][5][9]

Storage

Short-term at room

temperature; long-term at

-20°C.[5][6]

[5][6]

Structural Information
The structural details of O-Acetyl-L-homoserine hydrochloride are provided in the following

table.
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Identifier Value References

IUPAC Name

(2S)-2-amino-4-

(acetyloxy)butanoic

acid;hydrochloride

[4]

Synonyms
L-Homoserine Acetate

Hydrochloride
[1][4][5]

SMILES CC(=O)OCCC(C(=O)O)N.Cl [4]

InChI

InChI=1S/C6H11NO4.ClH/c1-

4(8)11-3-2-5(7)6(9)10;/h5H,2-

3,7H2,1H3,

(H,9,10);1H/t5-;/m0./s1

[4][9]

InChI Key
LFZHWEFUZURWRL-

JEDNCBNOSA-N
[4][9]

Experimental Protocols
This section outlines methodologies for the synthesis, purification, and analysis of O-Acetyl-L-
homoserine hydrochloride, based on established chemical principles.

Synthesis of O-Acetyl-L-homoserine Hydrochloride
The following protocol is adapted from a general method for the O-acetylation of hydroxyamino

acids and can be applied for the synthesis of O-Acetyl-L-homoserine hydrochloride.[8][10]

Objective: To synthesize O-Acetyl-L-homoserine hydrochloride via the direct acetylation of

L-homoserine.

Materials:

L-Homoserine

Glacial Acetic Acid

Acetyl Chloride[8]
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Hydrochloric Acid[8]

Diethyl Ether[8]

Anhydrous Sodium Sulfate

Glass-stoppered reaction vessel

Magnetic stirrer

Ice bath

Rotary evaporator

Procedure:

Dissolution: Dissolve L-homoserine in glacial acetic acid containing hydrochloric acid in a

glass-stoppered reaction vessel.[8]

Acetylation: Cool the solution in an ice bath. While stirring, slowly add acetyl chloride to the

solution. The acidic conditions favor the selective O-acetylation and prevent N-acetylation.[8]

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC).

Precipitation: Upon completion of the reaction, precipitate the O-Acetyl-L-homoserine
hydrochloride by adding diethyl ether.[8]

Isolation: Collect the precipitate by filtration and wash with diethyl ether to remove impurities.

Drying: Dry the product under vacuum to yield the final compound.

Yields for this type of reaction are reported to be over 90%.[8]

Purification
If further purification is required, the following methods can be employed:
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Recrystallization: Recrystallize the crude product from a suitable solvent system, such as

ethanol/water.

Ion-Exchange Chromatography: For higher purity, dissolve the product in water and apply it

to a Dowex-50 (H+ form) column. Wash the column with deionized water and then elute the

product with a dilute ammonia solution. The fractions containing the product can be

combined and lyophilized.[10]

Analytical Methods
The identity and purity of the synthesized O-Acetyl-L-homoserine hydrochloride can be

confirmed using the following analytical techniques:

Proton NMR (¹H NMR) and Mass Spectrometry: These are standard methods for confirming

the identity of the compound.[5][6]

High-Performance Liquid Chromatography (HPLC): Chiral HPLC can be used to determine

the enantiomeric purity. A suggested method involves a chiral stationary phase column (e.g.,

ChiroSil® SCA(-)) with a mobile phase of methanol/water with perchloric acid and UV

detection at 210 nm.[11]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is a highly sensitive and

selective method for quantification, especially in complex biological samples. After protein

precipitation and solvent evaporation, the sample is reconstituted and analyzed.[11]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique requires prior

derivatization of the compound to increase its volatility.[11]

The general workflow for the analysis of O-Acetyl-L-homoserine is depicted in the following

diagram.
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General experimental workflow for the analysis of O-Acetyl-L-homoserine.

Biological Role: L-Methionine Biosynthesis
O-Acetyl-L-homoserine is a crucial intermediate in the direct sulfhydrylation pathway for the

biosynthesis of L-methionine in various microorganisms, including fungi and some bacteria.[12]

[13][14] This pathway involves two key enzymatic steps starting from L-homoserine.

Acetylation of L-homoserine: L-homoserine is first acetylated to form O-Acetyl-L-homoserine.

This reaction is catalyzed by the enzyme L-homoserine O-acetyltransferase (EC 2.3.1.31),

also known as Met2p or MetX.[12][13]
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Sulfhydrylation: O-Acetyl-L-homoserine then reacts with hydrogen sulfide to produce L-

homocysteine. This step is catalyzed by O-acetylhomoserine sulfhydrylase (EC 2.5.1.49),

also referred to as Met17p, Met15p, or MetY.[12][13]

L-homocysteine is subsequently methylated to form the final product, L-methionine.

The following diagram illustrates the conversion of L-homoserine to L-homocysteine.

L-Methionine Biosynthesis (Direct Sulfhydrylation)

L-Homoserine

O-Acetyl-L-homoserine
Acetyl-CoA

L-Homocysteine

CoA

Acetate

H₂S

L-homoserine
O-acetyltransferase

(MetX/Met2p)

O-acetylhomoserine
sulfhydrylase
(MetY/Met17p)

Click to download full resolution via product page

Conversion of L-homoserine to L-homocysteine via O-Acetyl-L-homoserine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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